3-(trifluoromethyl)benzyl 1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate

• IUPAC Name: [3-(trifluoromethyl)phenyl]methyl 1-(4-fluorophenyl)-5-methyltriazole-4-carboxylate
• InChI: InChI=1S/C18H13F4N3O2/c1-11-16(23-24-25(11)15-7-5-14(19)6-8-15)17(26)27-10-12-3-2-4-13(9-12)18(20,21)22/h2-9H,10H2,1H3
• InChI Key: HWMGMNQPZYAMJW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=NN1C2=CC=C(C=C2)F)C(=O)OCC3=CC(=CC=C3)C(F)(F)F
• Molecular Formula: C18H13F4N3O2
• Molecular Weight: 379.3 g/mol

Description

The compound “3-(trifluoromethyl)benzyl 1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate” is a complex organic molecule. It contains a trifluoromethyl group (-CF3), a benzyl group (C6H5CH2-), a fluorophenyl group (C6H4F-), a methyl group (-CH3), and a 1,2,3-triazole ring. The carboxylate group (-COO-) indicates that it might be a salt or ester.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a heterocyclic ring. The electron-withdrawing trifluoromethyl group could have a significant impact on the electronic properties of the molecule.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. For example, the 1,2,3-triazole ring could potentially participate in click reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the nature of the carboxylate group. For example, if it’s a salt, it might be quite soluble in water.

Future Directions

The future research directions for this compound could be quite broad, depending on its physical, chemical, and biological properties. It could be studied for potential medicinal applications, given the biological activity of other 1,2,3-triazole compounds. Alternatively, it could be used as a building block for the synthesis of more complex molecules.